2-(2-bromo-4-ethylphenoxy)-N,N-dimethylacetamide
Overview
Description
2-(2-bromo-4-ethylphenoxy)-N,N-dimethylacetamide is a chemical compound that has been used in scientific research for various purposes. It is a member of the acetamide family and is known for its unique properties that make it suitable for use in different fields of science.
Mechanism of Action
The mechanism of action of 2-(2-bromo-4-ethylphenoxy)-N,N-dimethylacetamide is not fully understood. However, it is believed to act as a nucleophile in different chemical reactions due to the presence of the bromine atom in its structure.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of this compound. However, studies have shown that it has low toxicity and does not cause any significant adverse effects in laboratory animals.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(2-bromo-4-ethylphenoxy)-N,N-dimethylacetamide in laboratory experiments include its high purity, stability, and ease of synthesis. However, its limitations include its low solubility in water and limited information on its biological activity.
Future Directions
There are several future directions for research on 2-(2-bromo-4-ethylphenoxy)-N,N-dimethylacetamide, including:
1. Investigation of its biological activity and potential use as a therapeutic agent
2. Development of new synthetic methods for its preparation
3. Exploration of its potential applications in materials science and nanotechnology
4. Study of its environmental impact and potential toxicity to living organisms
In conclusion, this compound is a chemical compound that has been used in scientific research for various purposes. Its unique properties make it suitable for use in different fields of science, including organic synthesis, coordination chemistry, and catalysis. Further research is needed to fully understand its mechanism of action, biological activity, and potential applications in different fields of science.
Synthesis Methods
The synthesis of 2-(2-bromo-4-ethylphenoxy)-N,N-dimethylacetamide involves the reaction of 2-bromo-4-ethylphenol with N,N-dimethylacetamide in the presence of a base catalyst. The reaction is carried out under controlled conditions to ensure the purity and yield of the product.
Scientific Research Applications
2-(2-bromo-4-ethylphenoxy)-N,N-dimethylacetamide has been used in several scientific research studies, including:
1. As a reagent in the synthesis of various organic compounds
2. As a ligand in coordination chemistry
3. As a catalyst in different chemical reactions
4. As a starting material for the preparation of pharmaceuticals and agrochemicals
properties
IUPAC Name |
2-(2-bromo-4-ethylphenoxy)-N,N-dimethylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNO2/c1-4-9-5-6-11(10(13)7-9)16-8-12(15)14(2)3/h5-7H,4,8H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNLUHJGNDMVUHD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C=C1)OCC(=O)N(C)C)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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